6-Methyl-3-nitro-2,4-bis(2,2,2-trifluoroethoxy)pyridine

• CAS No.: 754989-43-0
• Molecular Formula: C10H8F6N2O4
• Molecular Weight: 334.17 g/mol
• IUPAC Name: 6-methyl-3-nitro-2,4-bis(2,2,2-trifluoroethoxy)pyridine
• InChI: InChI=1S/C10H8F6N2O4/c1-5-2-6(21-3-9(11,12)13)7(18(19)20)8(17-5)22-4-10(14,15)16/h2H,3-4H2,1H3
• InChI Key: UWZOAJKKXKXEKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)OCC(F)(F)F)[N+](=O)[O-])OCC(F)(F)F

Description

6-Methyl-3-nitro-2,4-bis(2,2,2-trifluoroethoxy)pyridine is a useful research compound. Its molecular formula is C10H8F6N2O4 and its molecular weight is 334.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4-Dichloro-6-methyl-3-nitropyridine (30 g, 144.9 mmol) was dissolved in 2,2,2-trifluoroethanol (250 mL), and potassium carbonate (50 g, 361.8 mmol) was added thereto, followed by reflux for 21 hours. The reaction mixture was diluted with water, and then subjected to extraction with chloroform. The organic layer was washed with saturated brine and then dried over sodium sulfate anhydrate, followed by concentration under reduced pressure, to thereby yield 2,4-bis(2,2,2-trifluoroethoxy)-6-methyl-3-nitropyridine (45.40 g, yield 94%) as a pale yellow solid.